Cas no 2172197-51-0 (1-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)

• Product Name: 1-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• CAS No: 2172197-51-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6508391
• PubChem ID: 165803609
• Update Time: 2025-10-28

1-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• 2172197-51-0
• EN300-1518933
• 1-[N-methyl4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C28H26N2O5/c1-30(28(26(32)33)15-6-16-28)25(31)18-11-13-19(14-12-18)29-27(34)35-17-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-5,7-14,24H,6,15-17H2,1H3,(H,29,34)(H,32,33)
• InChI Key： PASPKZQQRNNJOH-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N(C(C1C=CC(=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-N-methyl4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid

Compound CAS No. 2172197-51-0: 1-N-Methyl-4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}benzamidocyclobutane-1-carboxylic Acid

The compound with CAS No. 2172197-51-0, named as 1-N-Methyl-4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}benzamidocyclobutane-1-carboxylic Acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclobutane ring, a benzamide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The integration of these functional groups makes it a versatile building block for advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis. This stability is essential for maintaining the integrity of the molecule during various chemical reactions, ensuring high yields and purity. The cyclobutane ring, on the other hand, introduces unique strain and reactivity into the molecule, making it an attractive candidate for exploring novel pharmacophores.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. Researchers have been exploring the use of such molecules as carriers for targeted drug delivery due to their ability to encapsulate or conjugate with bioactive agents. The benzamide group provides additional functionality, enabling further modifications to enhance solubility, bioavailability, and specificity. These properties make it an ideal candidate for designing drugs with improved therapeutic indices.

In terms of synthesis, this compound represents a significant advancement in modern organic chemistry. The construction of such a complex structure requires precise control over reaction conditions and a deep understanding of stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers within this molecule, paving the way for enantioselective drug development.

The cyclobutane ring in this compound also exhibits unique electronic properties that make it suitable for applications in materials science. For instance, researchers have been investigating its potential as a component in organic semiconductors due to its ability to modulate electronic transitions. This dual functionality underscores the versatility of this compound across multiple disciplines.

Furthermore, computational studies have provided valuable insights into the molecular dynamics and interactions of this compound. Advanced molecular modeling techniques have revealed that the Fmoc group significantly influences the conformational flexibility of the molecule, which is critical for its biological activity. These findings have guided experimental efforts to optimize the molecule's properties for specific applications.

In conclusion, CAS No. 2172197-51-0 represents a cutting-edge compound with immense potential across various scientific domains. Its intricate structure and functional groups make it a valuable tool for advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in driving innovation is expected to grow significantly.